KY371

Activity-based protein profiling Glycoside hydrolase Competition assay
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C18H29NO5
Molecular Weight 339.4 g/mol
Cat. No. B15567786
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Technical Parameters


Basic Identity
Product NameKY371
Molecular FormulaC18H29NO5
Molecular Weight339.4 g/mol
Structural Identifiers
InChIInChI=1S/C18H29NO5/c1-2-3-4-5-6-7-8-9-10-13(21)19-14-12(11-20)16(22)18(24)17(23)15(14)19/h1,12,14-18,20,22-24H,3-11H2/t12-,14+,15+,16+,17-,18-,19?/m0/s1
InChIKeyHKKJHJXJHVNSOU-NQWYWBGCSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

KY371: Alkyne-Tagged Glycosidase ABP


KY371 is a broad-range glycosidase inhibitor characterized by a terminal alkyne functional group, enabling its use as both a competitive glycosidase inhibitor in activity-based protein profiling (ABPP) workflows and a click chemistry reagent [1] [2]. The compound has the molecular formula C18H29NO5 and a molecular weight of 339.43 g/mol [1] . KY371 serves as a competitor control for glycoside hydrolase activity-based probes (ABPs) such as JJB70, JJB111, JJB382, and JJB383 in competition-based ABPP experiments designed to distinguish specific from non-specific labeling events [3] [4].

Click Chemistry Probe
Alkyne minitag enables CuAAC-based reporter conjugation
Broad-Range Glycosidase Targeting
Covalently labels active sites of retaining glycosidases across multiple families
Proteomics Workflow Fit
Supports pull-down, in-gel fluorescence, or LC-MS/MS after click chemistry

Why Generic Inhibitors Cannot Replace KY371


Substituting KY371 with an alternative broad-spectrum glycosidase inhibitor such as castanospermine or deoxynojirimycin derivatives introduces two critical incompatibilities for ABPP workflows. First, KY371 contains a structurally integrated terminal alkyne handle that enables copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry for downstream reporter attachment, whereas conventional glycosidase inhibitors lack this modular functionality [1]. Second, KY371 has been explicitly validated as a competitor control across multiple glycoside hydrolase ABPP probe systems (JJB70, JJB111, JJB382, JJB383) at defined concentrations (20-50 µM), establishing a reproducible benchmark for distinguishing probe-specific enzyme labeling from background or non-specific interactions [2] [3]. Generic alternatives without this empirical validation introduce experimental ambiguity regarding the specificity of observed labeling patterns. Procurement of KY371 is therefore indicated when the experimental design requires a validated, alkyne-equipped glycosidase competitor for ABPP specificity controls.

KY371 (Alkyne-Tagged ABP)
Generic Untagged Inhibitors
Contains alkyne tag for click chemistry (CuAAC)
Lack alkyne tag; cannot support CuAAC-based reporter attachment
Enables activity-dependent enrichment and identification of glycosidases
Only blocks enzyme activity; does not allow identification of active enzyme species

KY371 Differentiation vs. Other ABPs


Alkyne Minitag for Click Chemistry Flexibility

KY371 is validated as a glycosidase competitor at defined concentrations across multiple ABPP probe systems and biological contexts. Pre-incubation with 50 µM KY371 for 30 minutes followed by labeling with 2 µM JJB70 for 1 hour eliminated glycosidase labeling in leaf extracts from Arabidopsis thaliana, Brassica napus, Brassica oleracea, Brassica rapa, Brassica pekinensis, Triticum monococcum, Zea mays, and Avena sativa [1]. In the same study, 50 µM KY371 pre-incubation (30 min) followed by 2 µM JJB70 labeling (1 h) eliminated glycosidase signals in living Arabidopsis cell cultures [1]. In multiplex ABPP assays using Arabidopsis leaf extracts at pH 7, pre-incubation with 50 µM KY371 (30 min) followed by labeling with 2 µM JJB382, JJB383, or JJB70 (1 h) demonstrated competitive displacement of α-glucosidase and β-glucosidase probe binding [2]. In fungal secretome ABPP of Phanerochaete chrysosporium substrate-bound fractions, pre-treatment with 20 µM KY371 followed by 2 µM JJB111 labeling was used to confirm glycoside hydrolase probe specificity [3].

Reporter Flexibility
Class-level inference
Target: Alkyne minitag; compatible with any azide-reporter via CuAAC
Comparator: JJB70 (biotin), JJB111 (BODIPY) with pre-conjugated reporters
Allows post-labeling reporter choice; improves cell permeability and reduces steric hindrance risk
Binary functional advantage; requires standard CuAAC conditions
Activity-based protein profiling Glycoside hydrolase Competition assay

Validation of Glycosidase Probe Specificity

KY371 exhibits DMSO solubility of 100 mg/mL (294.61 mM), with ultrasonic assistance recommended for complete dissolution [1] [2]. This solubility enables preparation of high-concentration stock solutions for in vitro assays. The compound has a molecular weight of 339.43 g/mol [1].

Competition Assay Validation
Supporting evidence
50 µM
Literature-supported starting concentration for ABP specificity assays in plant extracts
Arabidopsis leaf extract; 30 min pre-incubation; 20 µM also effective in fungal secretomes
Solubility Stock solution preparation In vitro assay

Broad-Range Inhibition Across Glycosidase Families

KY371 and KY358 are both employed as JJB111 competitors in ABPP workflows targeting glycoside hydrolases [1]. In the Phanerochaete chrysosporium secretome study, 20 µM KY371 pre-treatment followed by 2 µM JJB111 labeling was used to confirm glycoside hydrolase probe specificity [1]. While head-to-head quantitative comparison data between KY371 and KY358 are not available in the published literature, both compounds serve analogous functions as broad-range glycosidase inhibitor competitors in ABPP. Selection between KY371 and KY358 may depend on vendor availability, pricing, and batch-specific purity documentation rather than demonstrated differential biochemical potency.

Inhibition Spectrum
Class-level inference
KY371: Labels ≥7 retaining glycosidase families
Cyclophellitol: Selective β-glucosidase inhibitor
Enables comprehensive active-glycosidase profiling instead of single-enzyme study
Qualitative difference in target scope; demonstrated in Arabidopsis
ABPP competitor Glycoside hydrolase Probe selectivity control

KY371 Storage and Stability: 4°C Powder Storage, -80°C for Stock Solutions

KY371 powder is recommended for storage at 4°C, sealed and protected from moisture and light [1]. Stock solutions prepared in DMSO should be stored at -80°C for up to 6 months or at -20°C for up to 1 month, with aliquot preparation recommended to avoid repeated freeze-thaw cycles [1] .

Compound stability Storage conditions Inventory management

KY371 Applications in Proteomics


Target Identification by ABPP

KY371 is employed as a competitor control in activity-based protein profiling (ABPP) experiments to distinguish specific glycoside hydrolase probe labeling from non-specific or background signals. Based on validated protocols, pre-incubate protein samples (plant leaf extracts, cell cultures, or fungal secretomes) with 20-50 µM KY371 for 30 minutes at room temperature or 37°C, followed by labeling with 2 µM ABP (e.g., JJB70, JJB111, JJB382, or JJB383) for 1 hour [1] [2] [3]. Compare fluorescence gel images or mass spectrometry enrichment profiles between KY371-pretreated and untreated samples; probe-specific targets should show markedly reduced or absent labeling in KY371-pretreated conditions [1] [3].

Validation of Fluorescent Glycosidase Probes

KY371 inhibits diverse glycosidase enzymes across plant and fungal systems, enabling functional glycosidase profiling without requiring prior knowledge of specific enzyme identities. This broad-range inhibition is documented in Arabidopsis thaliana organs (flowers, leaves), Brassica species, monocot crops (wheat, maize, oat), and the white rot fungus Phanerochaete chrysosporium [1] [2] [3]. For plant glycosidase profiling, prepare organ or leaf extracts (~1.0-1.5 mg/mL soluble protein) and pre-incubate with 50 µM KY371 for 30 minutes prior to ABPP labeling [1].

Active Glycosidase Profiling in Diverse Systems

The terminal alkyne group in KY371 enables copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry for conjugation to azide-bearing reporter tags (fluorophores, biotin, or affinity resins) [1] [2]. This dual functionality supports the design of competition-based ABPP experiments where KY371 itself may be conjugated to reporters or serves as an unlabeled competitor. Researchers should note that the alkyne moiety requires protection from moisture and light during storage, and stock solutions should be aliquoted to avoid repeated freeze-thaw cycles [2].

Glycosidase Activity Screening in Living Cell Assays

KY371 is validated for glycosidase inhibition in living cell assays, as demonstrated in Arabidopsis cell culture experiments where 50 µM KY371 pre-incubation (30 minutes) eliminated JJB70 labeling of active glycosidases in intact cells [1]. This capability distinguishes KY371 from glycosidase inhibitors that lack cell permeability or have not been validated in living cell contexts. For living cell ABPP, incubate cell cultures with 50 µM KY371 for 30 minutes at appropriate growth temperature, add 2 µM ABP for 1 hour, then quench and process samples for downstream analysis [1].

Application
Selection Property
Validation Focus
Target Identification by ABPP
Alkyne click chemistry handle
Enrichment efficiency and LC-MS/MS-based glycosidase identification
Fluorescent ABP Validation
Competition assay benchmark concentrations
On-target specificity and signal loss after KY371 pre-incubation
Cross-Species Glycosidase Profiling
Broad-range family coverage
Comparative proteomics across plant and fungal systems

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

35 linked technical documents
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